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Propaquizafop Technical Profile

The table below summarizes the core technical and regulatory information for propaquizafop.

Aspect Details

Chemical Classification Aryloxyphenoxypropionate (FOPs) herbicide [1]

Mode of Action (HRAC
Group)

Group A (Inhibitor of Acetyl CoA carboxylase / ACCase) [1]

Formulation Example Agil 100 EC (Emulsifiable Concentrate) [2]

Recommended Dose 100 g a.i. ha⁻¹ (as a standalone treatment) [2]

Standard Application
Volume

400 L/ha [2]

Spectrum of Control Annual grass weeds (e.g., Goosegrass, Wild oats, Italian ryegrass) and

volunteer cereals [1]

Application Type Systemic, post-emergence herbicide, absorbed by foliage and roots [1]
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Aspect Details

EU Approval Status Approved; expiry date 28/02/2027 [1]

Efficacy Data & Application Strategies

Propaquizafop is effective against populations of Eleusine indica (Goosegrass) that have developed

multiple resistance to other major herbicides like glyphosate and paraquat. The following table presents key

efficacy data and observed application strategies.

Aspect Details

Tested Resistant Weeds Eleusine indica from oil palm plantations in Indonesia [2]

Resistance Level (RI Value) Low resistance (RI < 2) to propaquizafop, indicating high susceptibility
despite resistance to other herbicides [2]

Resistance to Other
Herbicides

Confirmed multiple resistance to glyphosate (RI: 2.58-4.36) and
paraquat (RI: 2.30-3.37) in the same populations [2]

Tank Mix Application (in Dill
crop)

Propaquizafop 50 g a.i. ha⁻¹ + Oxadiargyl 50 g a.i. ha⁻¹, applied Post-
Emergence (3-4 leaf stage) [3]

Recommended Application
in Soybean

0.50-0.75 L/ha of a 10% EC formulation, applied 15-20 Days After
Sowing (DAS) [4]

Experimental Protocol: Whole-Plant Pot Assay

For researchers needing to confirm resistance or evaluate efficacy, here is a detailed methodology for a

whole-plant pot assay, adapted from a recent study [2].
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Start Experiment

Select and Plant Material
- Collect seeds of resistant and susceptible biotypes

- Sow ±30 seeds/pot in sterilized soil
- Thin to 10 uniform plants/pot at 25 DAS

Grow Plants
- Maintain for 4 weeks post-planting

- Ensure consistent environmental conditions

Apply Herbicide
- Prepare 7 dose levels (0x to 8x recommended rate)

- Use backpack sprayer with flat fan nozzle
- Apply at pressure of 1 kg/cm² (15-20 p.s.i)

- Use water volume of 400 L/ha

Harvest and Measure
- Harvest plants 4 weeks after application (WAA)

- Cut at base, separate from potting medium
- Dry at 80°C for 48 hours

- Record dry weight

Analyze Data
- Calculate % growth reduction vs control

- Use non-linear regression to determine GR₅₀

- Compute Resistance Index (RI) = GR₅₀(resistant) / GR₅₀(susceptible)

Interpret Results
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Click to download full resolution via product page

Frequently Asked Questions (FAQs)

What is the primary mechanism of action of propaquizafop? Propaquizafop is a systemic herbicide that

inhibits the enzyme Acetyl CoA carboxylase (ACCase). This disruption stops the synthesis of fatty acids

and lipids, which are essential for plant cell membrane formation, ultimately leading to the death of

susceptible grass weeds [1].

Which weed species have documented resistance to propaquizafop? According to the database, recorded

resistance to propaquizafop has been observed in species including Alopecurus myosuroides, Brachiaria

plantaginea, and Eleusine indica [1].

Can propaquizafop be used in herbicide rotation programs to manage resistance? Yes, rotating

propaquizafop with herbicides from different mode-of-action groups is a sound resistance management

strategy. It belongs to HRAC Group A (ACCase inhibitor), so it should be rotated with herbicides from

unrelated groups, such as glyphosate (Group G) or paraquat (Group D), to reduce selection pressure [2] [1].

Key Considerations for Experimental Success

Application Timing is Critical: For post-emergence control, apply when weeds are young and
actively growing, typically at the 3-4 leaf stage [3]. In soybean, the recommended window is 15-20
days after sowing (DAS) [4].
Ensure Proper Spray Coverage: Use equipment that produces a consistent spray pattern, such as a

flat-fan nozzle, and calibrate the sprayer to deliver the correct volume (e.g., 400 L/ha) [2] [4].
Environmental Conditions: Apply under suitable weather conditions. Avoid spraying when wind

speeds are high to prevent drift, and ensure the soil has adequate moisture for optimal herbicide
absorption [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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